Cas no 113296-33-6 ((4-Ethylcyclohexyl)methanol)

• Product Name: (4-Ethylcyclohexyl)methanol
• CAS No: 113296-33-6
• MF: C₉H₁₈O
• MW: 142.238623142242
• MDL: MFCD20407987
• CID: 4779494
• PubChem ID: 3017455
• Update Time: 2026-02-27

(4-Ethylcyclohexyl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-ethylcyclohexyl)methanol
• 4-ethylCyclohexanemethanol
• (trans-4-ethylcyclohexyl)methanol
• trans-4-Ethyl-cyclohexanemethanol
• AMY35796
• [(1alpha)-4beta-Ethylcyclohexyl]methanol
• Cyclohexanemethanol, 4-ethyl-
• SY321307
• AS-77184
• AKOS014076698
• DB-128936
• 75839-86-0
• SCHEMBL74917
• SCHEMBL15473312
• CS-0172771
• 113296-33-6
• Trans-4-ethylcyclohexanemethanol
• ((1R,4r)-4-ethylcyclohexyl)methanol
• DB-222247
• P18075
• YSQZCEWPPUAANL-KYZUINATSA-N
• A1-31677
• F81075
• SCHEMBL11227203
• MFCD20407987
• SB40941
• SCHEMBL12347321
• SCHEMBL18599241
• (4-Ethylcyclohexyl)methanol

• MDL： MFCD20407987
• Inchi： 1S/C9H18O/c1-2-8-3-5-9(7-10)6-4-8/h8-10H,2-7H2,1H3
• InChI Key： YSQZCEWPPUAANL-UHFFFAOYSA-N
• SMILES： OCC1CCC(CC)CC1

Computed Properties

• Exact Mass: 142.135765193g/mol
• Monoisotopic Mass: 142.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 82.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on (4-Ethylcyclohexyl)methanol

Introduction to (4-Ethylcyclohexyl)methanol (CAS No. 113296-33-6)

The compound (4-Ethylcyclohexyl)methanol, identified by the CAS number 113296-33-6, is an organic chemical that has garnered attention in various scientific and industrial applications. This compound belongs to the class of alcohols, specifically a secondary alcohol, and its structure consists of a cyclohexane ring substituted with an ethyl group at the 4-position and a hydroxymethyl group (-CH₂OH) attached to the same carbon. The molecular formula of this compound is C₁₀H₂₀O, and its molecular weight is approximately 156.28 g/mol.

Recent studies have highlighted the potential of (4-Ethylcyclohexyl)methanol in the field of materials science, particularly in the development of novel polymers and surfactants. Researchers have explored its ability to act as a versatile building block for creating amphiphilic molecules, which are essential in drug delivery systems and nanotechnology. The unique structure of this compound allows for easy functionalization, making it a valuable precursor in organic synthesis.

In terms of physical properties, (4-Ethylcyclohexyl)methanol is known for its relatively low melting point and high boiling point, which makes it suitable for applications requiring thermal stability. Its solubility in both polar and non-polar solvents has also been a subject of recent investigations, with findings suggesting that it can be effectively used as a solvent in certain chemical reactions or as an additive in formulations requiring specific rheological properties.

The synthesis of (4-Ethylcyclohexyl)methanol typically involves multi-step processes, often starting from cyclohexanone derivatives. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production techniques, reducing the overall carbon footprint associated with its manufacturing. These improvements have made the compound more accessible for large-scale industrial use.

One of the most promising areas of application for (4-Ethylcyclohexyl)methanol is in the pharmaceutical industry. Its ability to form stable complexes with various bioactive molecules has led to its use as a chiral auxiliary in asymmetric synthesis. This property is particularly valuable in the development of enantiomerically pure drugs, which are critical for minimizing adverse effects and improving therapeutic outcomes.

In addition to its chemical applications, (4-Ethylcyclohexyl)methanol has also found utility in fragrance chemistry. Its pleasant odor profile and mild skin compatibility make it an attractive ingredient in personal care products such as lotions, perfumes, and detergents. Recent studies have further explored its potential as a natural fragrance component, aligning with the growing consumer demand for eco-friendly and sustainable products.

The environmental impact of (4-Ethylcyclohexyl)methanol has also been a focus of recent research. Scientists have investigated its biodegradability under various conditions, with results indicating that it can be effectively metabolized by microorganisms in aqueous environments. This finding is significant for industries seeking to comply with stringent environmental regulations and reduce their ecological footprint.

In conclusion, (4-Ethylcyclohexyl)methanol (CAS No. 113296-33-6) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future innovations within materials science, pharmaceuticals, and consumer goods industries.